2-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H24N6OS/c27-18(23-20-22-7-15-28-20)16-25-11-9-24(10-12-25)13-14-26-8-6-21-19(26)17-4-2-1-3-5-17/h1-8,15H,9-14,16H2,(H,22,23,27)
• InChI Key: OMROYLZVIQBORX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CN=C2C3=CC=CC=C3)CC(=O)NC4=NC=CS4
• Molecular Formula: C20H24N6OS
• Molecular Weight: 396.5 g/mol

Description

2-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H24N6OS and its molecular weight is 396.51. The purity is usually 95%.
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Scientific Research Applications

Discovery and Characterization

A key study reports the discovery of a clinical candidate, K-604, closely related to the queried compound, showcasing its role as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1. This compound demonstrated significant selectivity for ACAT-1 over ACAT-2 and enhanced oral absorption in animal models, suggesting its potential for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Antimicrobial and Antifungal Properties

The synthesis and biological evaluation of novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives have been achieved. Among the synthesized compounds, some exhibited excellent antibacterial and antifungal activities, surpassing standard drugs in efficacy (Rajkumar et al., 2014).

Insecticidal Assessment

A study involving the synthesis of innovative heterocycles incorporating a thiadiazole moiety evaluated their insecticidal effects against the cotton leafworm, Spodoptera littoralis. This research underscores the compound's potential in agricultural pest management (Fadda et al., 2017).

Anticancer Activity

Another significant application involves the synthesis of N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d]imidazol-1-yl) acetamides, which were evaluated for in vitro anticancer activity. Some compounds demonstrated promising activity against various human cancer cell lines, highlighting the potential for cancer therapy (Boddu et al., 2018).

Cytotoxic Activity

The synthesis of novel compounds bearing imidazo[2,1-b]thiazole scaffolds and their cytotoxicity against human cancer cell lines was also reported. Some compounds showed potential as inhibitors against specific cancer cell lines, suggesting a new avenue for chemotherapeutic agent development (Ding et al., 2012).